Cas no 154-08-5 (5-Fluoro-DL-tryptophan)

• Product name: 5-Fluoro-DL-tryptophan
• CAS No: 154-08-5
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• MDL: MFCD00005649
• CID: 147918

5-Fluoro-DL-tryptophan Chemical and Physical Properties

Names and Identifiers

• Tryptophan, 5-fluoro-
• 5-Fluoro-DL-Tryptophan
• 2-Amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid
• 5-Fluoro D,L-Tryptophan
• 5-fluoro-DL-Trp
• 5-Fluoro-DL-tryptophane
• DL-5-FLUOROTRYPTOPHAN
• H-5-FLUORO-DL-TRP-OH
• NSC 9363
• H-Trp(5-F)-OH
• H-DL-TRP(5-F)-OH
• 5-fluorotryptophan
• TIMTEC-BB SBB003340
• 5-Fluoro-DL-tryptophan

• MDL： MFCD00005649
• Inchi： InChI=1S/C11H11FN2O2/c12-7-1-2-10-8(4-7)6(5-14-10)3-9(13)11(15)16/h1-2,4-5,9,14H,3,13H2,(H,15,16)
• InChI Key： INPQIVHQSQUEAJ-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1F)C(=CN2)CC(C(=O)O)N

Computed Properties

• Exact Mass: 222.08000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.2556 (estimate)
• Melting Point: 265 °C (dec.) (lit.)
• PSA: 79.11000
• LogP: 1.96170

5-Fluoro-DL-tryptophan Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S22; S24/25
• RTECS：YN6825000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/38
• Storage Condition：2-8°C

5-Fluoro-DL-tryptophan Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 5-Fluoro-DL-tryptophan

Introduction to 5-Fluoro-DL-tryptophan (CAS No. 154-08-5)

5-Fluoro-DL-tryptophan, a derivative of the essential amino acid tryptophan, is a compound of significant interest in the field of pharmaceutical research and biotechnology. With the CAS number 154-08-5, this molecule has garnered attention for its unique structural and functional properties. The introduction of a fluorine atom at the 5-position of the tryptophan backbone introduces a level of chemical diversity that can influence its biological activity, making it a valuable tool in the development of novel therapeutic agents.

The chemical structure of 5-Fluoro-DL-tryptophan consists of an indole ring system attached to an alanine-like side chain, with the fluorine substituent positioned strategically to modulate interactions with biological targets. This modification can enhance the compound's metabolic stability, binding affinity, and overall pharmacological profile. In recent years, advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of 5-Fluoro-DL-tryptophan is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced bioavailability and targeted action. For instance, studies have shown that fluorinated tryptophan analogs can exhibit improved resistance to enzymatic degradation, allowing for longer-lasting therapeutic effects. This property is particularly relevant in the context of drug delivery systems where sustained release is desired.

In the realm of drug discovery, 5-Fluoro-DL-tryptophan has been explored as a precursor for radiolabeled compounds used in diagnostic imaging. The incorporation of fluorine into biomolecules often enhances their visibility in positron emission tomography (PET) scans, providing valuable insights into biological processes at the molecular level. Recent research has demonstrated the utility of this compound in developing PET tracers for neurodegenerative diseases, where early detection and monitoring are critical.

The role of 5-Fluoro-DL-tryptophan in modulating neurotransmitter pathways has also been a subject of intense investigation. Tryptophan itself is a precursor to serotonin, a neurotransmitter involved in mood regulation and cognitive function. By introducing a fluorine atom, researchers aim to fine-tune the pharmacokinetic and pharmacodynamic properties of tryptophan derivatives, potentially leading to new treatments for conditions such as depression and anxiety disorders. Preliminary studies suggest that 5-Fluoro-DL-tryptophan may enhance serotonin synthesis while minimizing side effects associated with unmodified tryptophan.

Another area where 5-Fluoro-DL-tryptophan has shown promise is in immunomodulation. The fluorine atom can influence the way immune cells recognize and respond to foreign antigens. This has led to investigations into its potential use as an adjuvant or immunostimulant in vaccine development. By enhancing immune responses, such compounds could improve the efficacy of vaccines against infectious diseases and even cancer.

The synthesis of 5-Fluoro-DL-tryptophan involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, making it feasible to produce large quantities of the compound for research and commercial purposes. Advances in catalytic systems have also reduced the environmental impact of these syntheses, aligning with growing concerns about sustainable chemical practices.

In conclusion, 5-Fluoro-DL-tryptophan (CAS No. 154-08-5) represents a fascinating example of how structural modifications can enhance the therapeutic potential of natural products. Its unique properties make it a valuable asset in drug discovery, diagnostics, and biotechnology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.